Cas no 345909-96-8 (N-Methyl-5-tetrazolethiol-d3)

N-Methyl-5-tetrazolethiol-d3 structure
N-Methyl-5-tetrazolethiol-d3 structure
Product Name:N-Methyl-5-tetrazolethiol-d3
CAS No:345909-96-8
MF:C2H4N4S
MW:119.163442611694
CID:825610
PubChem ID:46783582
Update Time:2025-04-19

N-Methyl-5-tetrazolethiol-d3 Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-5-tetrazolethiol-d3
    • N-Methyl-5-tetrazole
    • T 1982F-d3
    • 1-(~2~H_3_)Methyl-1,2-dihydro-5H-tetrazole-5-thione
    • 1-Methyl-5-mercapto-1,2,3,4-tetrazole-d3
    • DTXSID10676235
    • 1-METHYL-D3-5-MERCAPTO-1,2,3,4-TETRAZOLE
    • 1-(Trideuteriomethyl)-2H-tetrazole-5-thione
    • DB-312236
    • F91152
    • 345909-96-8
    • HY-W010517S
    • CS-0566631
    • J-019669
    • Inchi: 1S/C2H4N4S/c1-6-2(7)3-4-5-6/h1H3,(H,3,5,7)/i1D3
    • InChI Key: XOHZHMUQBFJTNH-FIBGUPNXSA-N
    • SMILES: S=C1N=NNN1C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 119.03400
  • Monoisotopic Mass: 119.03449756g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 82.40000
  • LogP: -0.50120

N-Methyl-5-tetrazolethiol-d3 Pricemore >>

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